Cas no 1361649-99-1 (5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde)

• Product Name: 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde
• CAS No: 1361649-99-1
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4993708
• Update Time: 2025-06-27

5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-9-2-7(6-18)1-8(3-9)11-4-10(15)5-12(16)13(11)17/h1-6H
• InChI Key： QOORPZPMIGGTOI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C=O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde

Introduction to 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1361649-99-1) and Its Emerging Applications in Chemical Biology

5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde, identified by the CAS number 1361649-99-1, is a highly chlorinated derivative of biphenyl with a carboxaldehyde functional group at the 3-position. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research and environmental monitoring. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a subject of interest for studying halogenated aromatic compounds.

The molecular structure of 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde consists of a biphenyl core with four chlorine substituents at the 2', 3', 5', and 5' positions, respectively, and a formyl group (-CHO) at the 3-position. This arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The compound's high lipophilicity and ability to undergo various chemical transformations make it a versatile building block for designing novel molecules with tailored biological activities.

In recent years, halogenated biphenyls have been extensively studied for their roles in environmental toxicology and pharmacology. Research has demonstrated that these compounds can exhibit potent effects on cellular processes, including modulation of enzyme activity and receptor binding. For instance, studies have shown that certain halogenated biphenyls can interfere with the function of aryl hydrocarbon receptors (AhRs), which are involved in xenobiotic metabolism and inflammation. The aldehyde group in 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde provides a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity.

One of the most promising applications of 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde is in the development of novel therapeutic agents. The compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems. Additionally, its structural similarity to known bioactive molecules suggests potential utility in fragment-based drug design. Researchers have explored its use as a scaffold for creating small-molecule inhibitors targeting various diseases, including cancer and neurodegenerative disorders. The chlorine atoms can serve as handles for further derivatization, allowing chemists to fine-tune the compound's properties for specific biological outcomes.

The environmental impact of halogenated biphenyls has also been a focal point of research. While these compounds are known for their persistence in the environment, recent studies have shed light on their degradation pathways and ecological effects. Understanding the metabolic fate of 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde and its derivatives is crucial for assessing their environmental footprint. Advanced analytical techniques, such as mass spectrometry and chromatography, have enabled researchers to track the transformation of these compounds in vitro and in vivo, providing insights into their toxicological profiles.

Another area where 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde has shown promise is in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers have investigated its potential as a component in conductive polymers and organic semiconductors, leveraging its ability to form stable radicals due to the presence of chlorine atoms. This opens up new avenues for developing sustainable materials with improved performance characteristics.

The synthesis of 5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions involving chlorination and formylation processes. However, recent advances in catalytic chemistry have provided more efficient routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have enabled the direct introduction of chlorine atoms at specific positions on the biphenyl core. These innovations have not only streamlined the synthesis but also allowed for greater control over the compound's stereochemistry.

In conclusion,5,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde (CAS No. 1361649-99-1) is a multifaceted compound with significant potential in chemical biology and materials science. Its unique structural features make it a valuable tool for drug discovery, environmental research, and advanced material development. As our understanding of halogenated aromatic compounds continues to grow,this molecule will undoubtedly play an increasingly important role in scientific innovation.